Cas no 1706448-37-4 (5-(4-Cyano-phenyl)-furan-2-carboxylic acid allyl ester)

• Product Name: 5-(4-Cyano-phenyl)-furan-2-carboxylic acid allyl ester
• CAS No: 1706448-37-4
• MF: C₁₅H₁₁NO₃
• MW: 253.252743959427
• CID: 5220177
• Update Time: 2025-06-09

5-(4-Cyano-phenyl)-furan-2-carboxylic acid allyl ester Chemical and Physical Properties

Names and Identifiers

• 5-(4-Cyano-phenyl)-furan-2-carboxylic acid allyl ester

• Inchi： 1S/C15H11NO3/c1-2-9-18-15(17)14-8-7-13(19-14)12-5-3-11(10-16)4-6-12/h2-8H,1,9H2
• InChI Key： BHPZRDOCXMSXKP-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(C#N)C=C2)=CC=C1C(OCC=C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on 5-(4-Cyano-phenyl)-furan-2-carboxylic acid allyl ester

Introduction to 5-(4-Cyano-phenyl)-furan-2-carboxylic acid allyl ester (CAS No. 1706448-37-4)

5-(4-Cyano-phenyl)-furan-2-carboxylic acid allyl ester, identified by the CAS number 1706448-37-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of furan derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a cyano group and an allyl ester moiety, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The furan core of 5-(4-Cyano-phenyl)-furan-2-carboxylic acid allyl ester is a heterocyclic aromatic ring that is known to exhibit various pharmacological effects. Furan derivatives have been extensively studied for their roles in modulating biological pathways, including those related to inflammation, pain, and neurodegenerative diseases. The cyano group attached to the phenyl ring introduces a polar nature to the molecule, enhancing its solubility in polar solvents and potentially influencing its interaction with biological targets. Additionally, the allyl ester functionality provides a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological properties.

In recent years, there has been a growing interest in exploring the therapeutic potential of 5-(4-Cyano-phenyl)-furan-2-carboxylic acid allyl ester in the context of modern drug discovery. Researchers have been investigating its role as a precursor in the synthesis of novel bioactive molecules. The compound's structural motif has shown promise in preliminary studies as a scaffold for developing inhibitors targeting specific enzymes involved in metabolic disorders. Furthermore, its ability to undergo regioselective reactions makes it a versatile building block for constructing more intricate pharmacophores.

One of the most compelling aspects of 5-(4-Cyano-phenyl)-furan-2-carboxylic acid allyl ester is its potential application in the development of small-molecule drugs that can modulate protein-protein interactions. The furan ring and cyano group are known to interact with various biological targets, including transcription factors and kinases, which are critical players in many disease pathways. The allyl ester moiety can be selectively hydrolyzed or transesterified under controlled conditions, allowing for the generation of derivatives with enhanced binding affinity or improved pharmacokinetic profiles.

Recent advancements in computational chemistry have also highlighted the significance of 5-(4-Cyano-phenyl)-furan-2-carboxylic acid allyl ester as a key intermediate in virtual screening campaigns. Molecular docking studies have demonstrated that this compound can bind effectively to several protein targets associated with cancer and inflammatory diseases. The ability to predict its binding mode and affinity using computational tools has accelerated the design process for novel therapeutic agents. This approach has been particularly valuable in identifying lead compounds that require further optimization through experimental synthesis.

The synthesis of 5-(4-Cyano-phenyl)-furan-2-carboxylic acid allyl ester involves multi-step organic transformations that highlight its synthetic utility. The preparation typically begins with the functionalization of a furan derivative followed by introduction of the cyano group and subsequent formation of the allyl ester. These steps require careful control of reaction conditions to ensure high yield and purity. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the desired carbon-carbon bonds within this molecule. Such catalytic methods not only improve efficiency but also minimize waste, aligning with green chemistry principles.

In conclusion, 5-(4-Cyano-phenyl)-furan-2-carboxylic acid allyl ester (CAS No. 1706448-37-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for synthesizing novel bioactive molecules. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics targeting complex diseases.